Cas no 951884-65-4 (N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide)

• Product Name: N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide
• CAS No: 951884-65-4
• MF: C₉H₉BrF₃NO₂S
• MW: 332.137470960617
• MDL: MFCD09801011
• CID: 857097
• PubChem ID: 26986222
• Update Time: 2025-08-03

N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL 3-BROMO-5-TRIFLUOROMETHYLBENZENESULFONAMIDE
• 3-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenesulfonamide
• 3-BROMO-5-(N,N-DIMETHYLSULPHAMOYL)BENZOTRIFLUORIDE
• 3-Bromo-N,N-dimethyl-5-(trifluoromethyl)-benzenesulfonamide
• PC8109
• BS-24659
• 951884-65-4
• AKOS015834299
• A859165
• 3-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenesulphonamide
• 3-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzene-1-sulfonamide
• GXVWCTMBINFRBN-UHFFFAOYSA-N
• DTXSID30650517
• MFCD09801011
• N,N-dimethyl3-bromo-5-trifluoromethylbenzenesulfonamide
• DB-361215
• N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide

• MDL： MFCD09801011
• Inchi： 1S/C9H9BrF3NO2S/c1-14(2)17(15,16)8-4-6(9(11,12)13)3-7(10)5-8/h3-5H,1-2H3
• InChI Key： GXVWCTMBINFRBN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 330.94900
• Monoisotopic Mass: 330.94895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 3.79900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide

Professional Introduction to N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide (CAS No. 951884-65-4)

N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide, with the CAS number 951884-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of both bromine and trifluoromethyl substituents, make it a valuable scaffold for designing novel bioactive molecules.

The N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide molecule exhibits a unique combination of electronic and steric properties that are influenced by its aromatic core and the functional groups attached to it. The bromine atom at the 3-position introduces a region of electron deficiency, which can be exploited for further functionalization through cross-coupling reactions. Similarly, the trifluoromethyl group at the 5-position enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various targets, including enzymes and receptors involved in metabolic diseases, cancer, and infectious diseases. The sulfonamide moiety in N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide is particularly interesting because it can serve as a hinge-binding group, allowing for the precise modulation of protein-ligand interactions. This has led to its exploration as a lead compound in several high-throughput screening campaigns aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The bromine substituent provides a convenient handle for further derivatization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of a wide range of aryl or heteroaryl groups, thereby expanding the chemical space available for drug discovery. Additionally, the trifluoromethyl group can be leveraged to improve pharmacokinetic properties, such as solubility and bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and pharmacokinetic profiles. The presence of multiple fluorine atoms in N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide not only enhances lipophilicity but also contributes to metabolic stability by resisting oxidative degradation. This makes it an excellent candidate for developing drugs with prolonged half-lives and improved efficacy.

The pharmaceutical industry has shown particular interest in sulfonamides due to their long history of clinical success. Compounds like co-trimoxazole and glipizide have demonstrated therapeutic efficacy in treating bacterial infections and type 2 diabetes, respectively. The structural motif of N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide aligns well with these precedents, suggesting its potential as a pharmacophore for new drug candidates.

From a synthetic chemistry perspective, N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide serves as an versatile building block for constructing more complex molecules. The combination of bromine and trifluoromethyl groups allows for multiple synthetic pathways, enabling chemists to tailor the structure according to specific biological requirements. This flexibility is crucial in drug discovery pipelines where rapid iteration and optimization are essential.

In conclusion, N,N-Dimethyl 3-bromo-5-trifluoromethylbenzenesulfonamide (CAS No. 951884-65-4) represents a promising compound in the realm of pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new targets and mechanisms, compounds like this are likely to play a pivotal role in the development of next-generation drugs.